Cas no 2959-75-3 (Phosphine oxide,(1-methylethyl)diphenyl-)

Phosphine oxide,(1-methylethyl)diphenyl- structure
2959-75-3 structure
Product Name:Phosphine oxide,(1-methylethyl)diphenyl-
CAS No:2959-75-3
MF:C15H17OP
MW:244.268645048141
CID:264105
PubChem ID:76294
Update Time:2025-04-19

Phosphine oxide,(1-methylethyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide,(1-methylethyl)diphenyl-
    • [phenyl(propan-2-yl)phosphoryl]benzene
    • ISOPROPYL DIPHENYL PHOSPHINE OXIDE
    • i-C3H7(C6H5)2PO
    • Phosphine oxide, isopropyldiphenyl-
    • NS00048576
    • (1-Methylethyl)diphenylphosphine oxide
    • Phosphine oxide, (1-methylethyl)diphenyl-
    • EINECS 220-989-4
    • SCHEMBL1726911
    • FT-0627463
    • GW7AFY8L87
    • BRN 2806058
    • (phenyl-propan-2-ylphosphoryl)benzene
    • Phosphine oxide, diphenyl(1-methylethyl)-
    • Diphenyl(1-methylethyl)phosphine oxide
    • CLPTUIWEBUOUCQ-UHFFFAOYSA-N
    • (CH3)2CHP(C6H5)2=O
    • 2959-75-3
    • Isopropyldiphenylphosphine oxide
    • DTXSID70183773
    • Inchi: 1S/C15H17OP/c1-13(2)17(16,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13H,1-2H3
    • InChI Key: CLPTUIWEBUOUCQ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)C)=O

Computed Properties

  • Exact Mass: 244.10181
  • Monoisotopic Mass: 244.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.08
  • Melting Point: 140-146 °C(lit.)
  • Boiling Point: 333.9°Cat760mmHg
  • Flash Point: 155.7°C
  • Refractive Index: 1.55
  • PSA: 17.07
  • LogP: 3.40890

Phosphine oxide,(1-methylethyl)diphenyl- Security Information

  • WGK Germany:3
  • RTECS:SZ0199720

Phosphine oxide,(1-methylethyl)diphenyl- Related Literature

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